Cas no 1344692-76-7 (4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester)
4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester
- Thieno[3,2-c]pyridine-6-carboxylic acid, 4-(3-pyridinyl)-, methyl ester
-
- Inchi: 1S/C14H10N2O2S/c1-18-14(17)11-7-12-10(4-6-19-12)13(16-11)9-3-2-5-15-8-9/h2-8H,1H3
- InChI Key: APMSECCDCVZLBT-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CN=C2)=NC(C(OC)=O)=CC2SC=CC1=2
4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494729-1g |
Methyl4-(pyridin-3-yl)thieno[3,2-c]pyridine-6-carboxylate |
1344692-76-7 | 97% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD610824-1g |
Methyl 4-(pyridin-3-yl)thieno[3,2-c]pyridine-6-carboxylate |
1344692-76-7 | 97% | 1g |
¥4151.0 | 2024-04-17 |
4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester
Introduction to 4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester (CAS No. 1344692-76-7)
4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1344692-76-7, belongs to the class of fused polycyclic aromatic systems, which are widely recognized for their role in drug discovery and development. The presence of both pyridine and thieno[3,2-c]pyridine moieties in its structure endows it with a rich chemical diversity, making it a promising candidate for further investigation in medicinal chemistry.
The structural framework of 4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester consists of a thiophene ring fused with two pyridine rings, creating a highly conjugated system. This arrangement not only contributes to the compound's stability but also enhances its ability to interact with biological targets. The carboxylic acid methyl ester functionality at the 6-position provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored pharmacological properties.
In recent years, there has been a growing interest in exploring the biological activities of polycyclic aromatic compounds derived from thienopyridine scaffolds. Studies have demonstrated that such compounds exhibit a wide range of pharmacological effects, including anti-inflammatory, anticancer, and antimicrobial properties. The 4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester molecule has been investigated for its potential in these areas, with initial findings suggesting promising results.
One of the most compelling aspects of 4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester is its ability to modulate various biological pathways. The pyridine rings are known to interact with a multitude of targets, including enzymes and receptors, while the thiophene moiety adds an additional layer of complexity and functionality. This dual interaction capability makes it an attractive scaffold for designing drugs that can simultaneously engage multiple pathways, potentially leading to synergistic therapeutic effects.
Recent research has focused on leveraging computational methods to predict the binding affinity and mode of interaction of 4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester with biological targets. Molecular docking studies have revealed that this compound can effectively bind to several key proteins involved in diseases such as cancer and inflammation. These findings provide a rational basis for further experimental validation and highlight the compound's potential as a lead molecule in drug development.
The synthesis of 4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester presents both challenges and opportunities. The construction of the fused polycyclic system requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling reactions, have been employed to streamline the synthesis process. These methods not only improve efficiency but also allow for the introduction of functional groups at specific positions within the molecule.
Once synthesized, 4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester undergoes rigorous biological evaluation to assess its pharmacological properties. In vitro assays are conducted to determine its activity against various disease-related targets, while in vivo studies provide insights into its efficacy and safety profiles. These experiments are crucial for understanding the compound's potential as a therapeutic agent and for guiding further optimization efforts.
The future prospects for 4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester are promising. Ongoing research aims to explore its mechanism of action in greater detail and to identify new applications in medicine. Additionally, efforts are underway to develop novel derivatives with enhanced potency and selectivity through structure-based drug design approaches. The combination of computational modeling and experimental validation holds great promise for accelerating the discovery and development of new drugs based on this scaffold.
In conclusion,4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester (CAS No. 1344692-76-7) is a structurally complex and biologically relevant compound that represents an exciting opportunity in pharmaceutical research. Its unique features make it a valuable candidate for further exploration in drug discovery programs targeting various diseases. As our understanding of its properties continues to grow, this molecule is poised to make significant contributions to the development of novel therapeutic agents.
1344692-76-7 (4-Pyridin-3-yl-thieno[3,2-c]pyridine-6-carboxylic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)